(1S,2S)-1-(1H-Benzimidazol-2-yl)-2-methylbutan-1-amine;dihydrochloride

• IUPAC Name: (1S,2S)-1-(1H-benzimidazol-2-yl)-2-methylbutan-1-amine;dihydrochloride
• InChI: InChI=1S/C12H17N3.2ClH/c1-3-8(2)11(13)12-14-9-6-4-5-7-10(9)15-12;;/h4-8,11H,3,13H2,1-2H3,(H,14,15);2*1H/t8-,11-;;/m0../s1
• InChI Key: LOYFVLXALVSJFL-QSOAFRDGSA-N
• Canonical SMILES: CCC(C)C(C1=NC2=CC=CC=C2N1)N.Cl.Cl
• Isomeric SMILES: CC[C@H](C)[C@@H](C1=NC2=CC=CC=C2N1)N.Cl.Cl
• Molecular Formula: C12H19Cl2N3
• Molecular Weight: 276.20 g/mol

Description

(1S,2S)-1-(1H-Benzimidazol-2-yl)-2-methylbutan-1-amine;dihydrochloride, commonly known as PNU-282987, is a selective agonist for the α7 nicotinic acetylcholine receptor (α7 nAChR). It is a small molecule that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Complexation and Synthesis

• The compound has been involved in the synthesis and properties study of new imines and bisimines derived from related compounds. It was noted that 2-phenyl-1H-imidazole-4-carbaldehyde, which has structural similarities, was condensed with various amines/diamines, including those resembling our compound of interest. This study highlights the compound's potential in forming stable complexes with metals like Cu(II) (Pařík & Chlupatý, 2014).

Chemical Structure and Reactivity

• Research has focused on the synthesis of complexes via condensation reactions involving compounds structurally similar to (1S,2S)-1-(1H-Benzimidazol-2-yl)-2-methylbutan-1-amine;dihydrochloride. These studies provide insight into the chemical reactivity and potential applications in forming new chemical entities (Patricio-Rangel et al., 2019).

Antimicrobial and Anticancer Properties

• Benzimidazole derivatives, including those structurally related to our compound, have been synthesized and evaluated for their antimicrobial and cytotoxic activities. This indicates potential applications in the development of new antimicrobial and anticancer agents (Noolvi et al., 2014).

Organic Electronics

• Compounds containing benzimidazole units have been used in the creation of bipolar molecules for organic light-emitting diodes (OLEDs). This suggests potential applications of our compound in the field of organic electronics (Ge et al., 2008).